Cas no 2320420-71-9 (1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2320420-71-9
• MF: C₁₆H₂₁ClN₂OS
• MW: 324.868741750717
• CID: 5338766
• Update Time: 2025-06-08

1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
• (3-chlorophenyl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
• 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C16H21ClN2OS/c17-14-4-1-3-13(11-14)16(20)19-7-2-6-18(8-9-19)15-5-10-21-12-15/h1,3-4,11,15H,2,5-10,12H2
• InChI Key： HVEZNPAPOJDIAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCCN(CC1)C1CSCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 48.8

Additional information on 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

Introduction to 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS No. 2320420-71-9)

1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane, identified by the Chemical Abstracts Service Number (CAS No.) 2320420-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepane derivatives, which are known for their structural versatility and potential biological activities. The presence of both a 3-chlorobenzoyl moiety and a thiolan-3-yl substituent in its molecular framework imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The 1,4-diazepane core structure is a heterocyclic compound characterized by a seven-membered ring containing two nitrogen atoms. This scaffold is widely recognized for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block in medicinal chemistry. The introduction of the 3-chlorobenzoyl group enhances the compound's reactivity and affinity for certain biological systems, while the thiolan-3-yl moiety adds an additional layer of chemical functionality that can influence its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of novel diazepane derivatives due to their potential therapeutic applications. Research has shown that these compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The specific combination of functional groups in 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane suggests that it may possess unique interactions with biological targets, which could be exploited for the development of new treatments for various diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By modifying the diazepane core with different substituents, chemists can fine-tune the properties of the compound to achieve desired biological effects. The 3-chlorobenzoyl group, for instance, can serve as a site for further functionalization, allowing researchers to explore new chemical pathways and modifications. Similarly, the thiolan-3-yl moiety can participate in hydrogen bonding or other interactions with biological targets, enhancing the compound's binding affinity.

Recent studies have highlighted the importance of diazepane derivatives in addressing unmet medical needs. These compounds have shown promise in preclinical models as potential treatments for conditions such as pain management, neurodegenerative diseases, and infections. The structural features of 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane, particularly the presence of both electron-withdrawing and electron-donating groups, make it an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to construct the desired molecular framework. The introduction of the thiolan-3-yl group, in particular, necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of pharmacological activity, preliminary studies suggest that 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, its interaction with pain-signaling pathways could make it a potential candidate for developing novel analgesics. Additionally, its ability to modulate inflammatory responses might be beneficial in treating chronic inflammatory conditions.

The compound's potential also extends to its ability to cross biological membranes due to its lipophilic nature. This property is crucial for drug delivery systems where efficient penetration into target tissues is essential for therapeutic efficacy. Researchers are exploring various formulations and delivery methods to enhance the bioavailability and targeted action of this compound.

From a regulatory perspective, ensuring compliance with safety standards is paramount when developing new pharmaceuticals. While 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane does not fall under any restricted categories such as hazardous or controlled substances, rigorous testing is required to assess its toxicity profile before clinical trials can begin.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. By leveraging computational tools such as molecular docking simulations, researchers can predict how 1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane interacts with biological targets at an atomic level. These predictions can then be tested through wet-lab experiments to confirm or refine hypotheses about its mechanism of action.

In conclusion,1-(3-chlorobenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS No. 2320420-71-9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents aimed at addressing unmet medical needs.